Cas no 2097953-47-2 (2-(3-Phenyl-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine)

• Product Name: 2-(3-Phenyl-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine
• CAS No: 2097953-47-2
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 5045796
• Update Time: 2025-06-10

2-(3-Phenyl-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-phenyl-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine
• 2-(3-phenyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-1-yl)ethanamine
• 2-(3-Phenyl-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine

• Inchi： 1S/C14H17N3/c15-9-10-17-13-8-4-7-12(13)14(16-17)11-5-2-1-3-6-11/h1-3,5-6H,4,7-10,15H2
• InChI Key： RMQDHSBEWDDBIW-UHFFFAOYSA-N
• SMILES： N1(CCN)C2CCCC=2C(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8

Additional information on 2-(3-Phenyl-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine

Introduction to 2-(3-Phenyl-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine (CAS No. 2097953-47-2)

2-(3-Phenyl-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine (CAS No. 2097953-47-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of this compound make it a promising candidate for further investigation in drug discovery and development.

The 3-phenyl-5,6-dihydrocyclopenta[c]pyrazol core of the molecule is particularly noteworthy due to its potential to modulate various biological targets. Recent studies have shown that compounds with similar structural motifs exhibit potent activity against a range of therapeutic targets, including enzymes, receptors, and ion channels. This makes 2-(3-Phenyl-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine an attractive candidate for the development of new therapeutic agents.

In terms of its chemical structure, 2-(3-Phenyl-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine consists of a pyrazole ring fused with a cyclopentane ring, which is further substituted with a phenyl group and an ethylamine side chain. The presence of these functional groups imparts specific chemical and biological properties to the molecule. For instance, the ethylamine side chain can enhance the compound's solubility and bioavailability, making it more suitable for in vivo studies.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of 2-(3-Phenyl-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine. These studies have helped identify key structural features that contribute to its biological activity. For example, the orientation and conformation of the phenyl group play a crucial role in determining the compound's binding affinity to specific receptors or enzymes.

In addition to its potential therapeutic applications, 2-(3-Phenyl-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine has also been studied for its pharmacokinetic properties. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its intended target in the body and exert its desired effects.

Several preclinical studies have been conducted to evaluate the safety and efficacy of 2-(3-Phenyl-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine. In vitro assays have demonstrated that this compound possesses potent anti-inflammatory activity by inhibiting key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, in vivo studies using animal models have shown that 2-(3-Phenyl-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine can effectively reduce inflammation and pain without causing significant side effects.

The potential applications of 2-(3-Phenyl-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amine extend beyond anti-inflammatory and analgesic uses. Ongoing research is exploring its activity against other therapeutic targets, such as G protein-coupled receptors (GPCRs), ion channels, and kinases. These studies aim to identify new indications for this compound and broaden its therapeutic potential.

One area of particular interest is the use of 2-(3-Phenyl-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)ethan-1-amines in neurodegenerative diseases. Preliminary findings suggest that this compound may have neuroprotective properties by modulating oxidative stress and inflammation in neuronal cells. This could make it a valuable candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Another promising application is in cancer therapy. Some recent studies have shown that compounds with similar structural features can inhibit cancer cell proliferation by targeting specific signaling pathways involved in cell growth and survival. While more research is needed to fully understand the mechanisms underlying these effects, these findings highlight the potential of 2-(3 Phenyl 5 6 dihydrocyclopenta c pyrazol 1 4H yl ethan 1 amine as an anticancer agent.

In conclusion, 2-(3 Phenyl 5 6 dihydrocyclopenta c pyrazol 1 4H yl ethan 1 amine (CAS No. 2097953 47 2) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical investigation. As research in this area continues to advance, it is likely that new insights into the biological activities and mechanisms of action of this compound will emerge, paving the way for its development into effective therapeutic agents.